Cas no 2172473-53-7 (3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid)

• Product Name: 3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid
• CAS No: 2172473-53-7
• MF: C₉H₁₆O₅S
• MW: 236.285342216492
• CID: 6190022
• PubChem ID: 165601952
• Update Time: 2025-07-15

3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid
• 2172473-53-7
• EN300-1633462

• Inchi： 1S/C9H16O5S/c1-8(2,12)9(7(10)11)4-3-5-15(13,14)6-9/h12H,3-6H2,1-2H3,(H,10,11)
• InChI Key： OPHCQASSLWICGH-UHFFFAOYSA-N
• SMILES： S1(CCCC(C(=O)O)(C(C)(C)O)C1)(=O)=O

Computed Properties

• Exact Mass: 236.07184478g/mol
• Monoisotopic Mass: 236.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 100Ų

Additional information on 3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid

Introduction to 3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid (CAS No. 2172473-53-7)

3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid, identified by the chemical compound code CAS No. 2172473-53-7, is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiane derivative family, featuring a unique thiolactone core that exhibits promising biological activities. The presence of both hydroxyl and carbonyl functional groups in its molecular structure endows it with versatile reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The molecular framework of 3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid consists of a thiane ring system linked to a propyl chain with hydroxyl substitution at the second carbon and dioxo groups at the first and sixth positions. This configuration creates a highly reactive site for further functionalization, enabling the synthesis of analogs with tailored pharmacological properties. The compound's ability to participate in various organic transformations, such as nucleophilic additions and cyclizations, makes it a compelling candidate for exploring novel therapeutic agents.

In recent years, there has been growing interest in thiane derivatives due to their demonstrated efficacy in modulating biological pathways associated with inflammation, oxidative stress, and metabolic disorders. Studies have highlighted the potential of thiane-based compounds as inhibitors of key enzymes involved in disease progression. Specifically, derivatives of 3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid have shown promise in preclinical models as candidates for treating conditions such as neurodegenerative diseases and chronic inflammation.

One of the most notable aspects of this compound is its structural similarity to natural products known for their bioactivity. For instance, certain thiolactones found in plants exhibit potent antimicrobial and anti-inflammatory properties. By leveraging this structural motif, researchers have been able to design synthetic analogs that enhance pharmacological potency while minimizing side effects. The hydroxyl group in 3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid serves as a critical site for interaction with biological targets, facilitating binding and modulating enzyme activity.

The dioxo groups in the molecule contribute to its stability under various conditions while also providing reactive sites for further derivatization. This dual functionality allows chemists to explore diverse synthetic pathways, enabling the creation of libraries of compounds with varying biological profiles. High-throughput screening (HTS) techniques have been employed to identify lead compounds derived from this scaffold, demonstrating its utility in drug discovery programs.

Recent advancements in computational chemistry have further accelerated the development of thiane-based therapeutics. Molecular modeling studies have revealed insights into the binding modes of these compounds with target proteins, aiding in the rational design of more effective derivatives. The integration of machine learning algorithms has enabled researchers to predict optimal modifications to enhance binding affinity and selectivity. These computational tools are particularly valuable when working with complex molecules like 3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid, which exhibit multiple potential interactions with biological systems.

In vitro studies have demonstrated that derivatives of this compound can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. Additionally, preliminary data suggest that certain analogs may exhibit neuroprotective effects by modulating pathways associated with oxidative stress and neuroinflammation. These findings align with current trends in drug development aimed at targeting multifaceted mechanisms underlying chronic diseases.

The synthesis of 3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high yields and purity. Advances in catalytic methods have enabled more efficient routes to this core structure, reducing the environmental impact of its production. Green chemistry principles are increasingly being applied to optimize synthetic protocols for thiane derivatives like this one.

Future research directions may focus on exploring the pharmacokinetic properties of thiane-based compounds to improve their bioavailability and therapeutic efficacy. Combination therapies involving this scaffold alongside other bioactive molecules could also be investigated to develop synergistic treatments for complex diseases. The versatility of CAS No. 2172473-53-7 as a chemical probe ensures its continued relevance in pharmaceutical research.

The growing body of evidence supporting the potential of thiane derivatives underscores their importance as pharmacological tools. As synthetic methodologies evolve and computational capabilities improve, new opportunities will arise for developing next-generation therapeutics based on structures like 3-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid. Its unique combination of reactivity and biological activity positions it as a cornerstone molecule for innovation in medicinal chemistry.